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Compound of Interest

Compound Name: 5-Nitrovanillin

Cat. No.: B156571

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety protocols and handling procedures for 5-
Nitrovanillin (CAS No. 6635-20-7). The information is compiled to ensure safe laboratory
practices and to provide essential data for risk assessment in research and development
settings.

Hazard Identification and Classification

5-Nitrovanillin is classified as a hazardous substance. The primary hazards are skin, eye, and
respiratory tract irritation.[1][2][3][4]

GHS Classification:
» Skin Irritation (Category 2): Causes skin irritation.[1][3][4]
o Serious Eye Irritation (Category 2/2A): Causes serious eye irritation.[1][3][4]

o Specific target organ toxicity — single exposure (Category 3), Respiratory tract irritation: May
cause respiratory irritation.[2][4]

Signal Word: Warning[1][3]

Hazard Statements:
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e H315: Causes skin irritation.[1][3][4]

e H319: Causes serious eye irritation.[1][3][4]

» H335: May cause respiratory irritation.[2][4]

The toxicological properties of this substance have not been fully investigated.[5]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 5-Nitrovanillin is presented below.

Property Value Source

Yellow powder / yellow-green
Appearance _ , [11[6]1[7]
fine crystalline powder

Molecular Formula CsH7NOs [2][4]
Molecular Weight 197.14 g/mol [2][4]
Melting Point 172-178 °C [61[71[8]
Boiling Point 320.9 °C at 760 mmHg [7]
Flash Point 97 °C/ 206.6 °F [1]
Water Solubility 700 mg/L at 23 °C [1107]
Density 1.456 g/cm3 [7]

Toxicological Data

The available quantitative toxicological data for 5-Nitrovanillin are summarized in the table
below. It should be noted that the toxicological properties have not been fully investigated.[2][5]
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Test Species Route Value
LD50 Rat (male/female) Oral 2028.474 mg/kg bw
LD50 Rabbit (male) Dermal 2880.8 mg/kg bw
LC50 Mouse (male) Inhalation 967.83 mg/L
Fish (Carassius
LC50 - 114.954 mg/L - 96 h
auratus)

Data sourced from ECHEMI Safety Data Sheet.[1]

Experimental Protocols

Detailed experimental protocols for the toxicological studies cited are not available in the
provided safety data sheets. Such studies are typically conducted according to internationally
recognized guidelines, such as those established by the Organisation for Economic Co-
operation and Development (OECD).

» Acute Oral Toxicity (LD50): This study would typically be performed following a guideline
similar to OECD Test Guideline 423. A single dose of 5-Nitrovanillin is administered orally to
a group of fasted rats. The animals are then observed for a period of up to 14 days for signs
of toxicity and mortality. The LD50 value is the statistically estimated dose that would be
lethal to 50% of the animals.

» Acute Dermal Toxicity (LD50): Following a guideline like OECD Test Guideline 402, the
substance is applied to a shaved area of the skin of a rabbit. The site is covered with a
porous gauze dressing for 24 hours. The animal is observed for signs of toxicity and mortality
over 14 days.

o Acute Inhalation Toxicity (LC50): This test, guided by protocols like OECD Test Guideline
403, involves exposing mice to an aerosol or dust of 5-Nitrovanillin in an inhalation
chamber for a set period (e.g., 4 hours). The concentration of the substance in the air that is
lethal to 50% of the test animals during the observation period is determined as the LC50.

Safe Handling and Storage
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Handling:

e Use in a well-ventilated place and handle in accordance with good industrial hygiene and
safety practice.[1][9]

Avoid contact with skin, eyes, and clothing.[3][5][9]

Minimize dust generation and accumulation.[5]

Wash hands and face thoroughly after handling.[3][5][6]

Remove contaminated clothing and wash it before reuse.[3][5]
Storage:

o Store in a cool, dry, and well-ventilated area away from incompatible substances like strong
oxidizing agents and strong bases.[5][9]

o Keep the container tightly closed when not in use.[5][6][9]
Exposure Controls and Personal Protection
Engineering Controls:

o Ensure adequate ventilation, especially in confined areas. A local exhaust ventilation system
iIs recommended.[3][9]

» Facilities storing or utilizing this material should be equipped with an eyewash station and a
safety shower.[5][9]

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear tightly fitting safety goggles or chemical safety goggles
conforming to EN166 (EU) or NIOSH (US) standards.[1][2][5]

o Skin Protection: Wear appropriate protective gloves (inspected prior to use) and clothing to
prevent skin exposure.[1][2][5][9]
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o Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-
face respirator or a NIOSH/MSHA-approved respirator (such as a dust mask type N95).[2][5]

First Aid Measures

A summary of first aid procedures is provided in the table below. Seek medical attention in all
cases of exposure.[5]

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation . o . .
artificial respiration. Get medical aid

immediately.[1][3][5]

Immediately flush skin with plenty of water for at
) least 15 minutes while removing contaminated
Skin Contact ] ] )
clothing and shoes. Get medical aid.[3][5] Wash

off with soap and plenty of water.[1][2]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue
rinsing. Get medical aid.[1][2][3][5]

Do NOT induce vomiting. If the person is
conscious and alert, rinse their mouth and drink

Ingestion 2-4 cupfuls of milk or water. Never give anything
by mouth to an unconscious person. Get

medical aid immediately.[1][5]

Fire Fighting and Accidental Release Measures
Fire Fighting:

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide (COz2), or
alcohol-resistant foam.[1][2][3][5][9]

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.capotchem.com/doc/viewmsds_6635-20-7.html
https://pim-resources.coleparmer.com/sds/06990.pdf
https://pim-resources.coleparmer.com/sds/06990.pdf
https://www.echemi.com/sds/5-nitrovanillin-pid_Rock13447.html
https://www.tcichemicals.com/BE/en/sds/H0728_EU_6N.pdf
https://pim-resources.coleparmer.com/sds/06990.pdf
https://www.tcichemicals.com/BE/en/sds/H0728_EU_6N.pdf
https://pim-resources.coleparmer.com/sds/06990.pdf
https://www.echemi.com/sds/5-nitrovanillin-pid_Rock13447.html
https://www.capotchem.com/doc/viewmsds_6635-20-7.html
https://www.echemi.com/sds/5-nitrovanillin-pid_Rock13447.html
https://www.capotchem.com/doc/viewmsds_6635-20-7.html
https://www.tcichemicals.com/BE/en/sds/H0728_EU_6N.pdf
https://pim-resources.coleparmer.com/sds/06990.pdf
https://www.echemi.com/sds/5-nitrovanillin-pid_Rock13447.html
https://pim-resources.coleparmer.com/sds/06990.pdf
https://www.echemi.com/sds/5-nitrovanillin-pid_Rock13447.html
https://www.capotchem.com/doc/viewmsds_6635-20-7.html
https://www.tcichemicals.com/BE/en/sds/H0728_EU_6N.pdf
https://pim-resources.coleparmer.com/sds/06990.pdf
https://www.fishersci.com/store/msds?partNumber=AC156670250&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156571?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

o Specific Hazards: During a fire, irritating and highly toxic gases (such as carbon oxides and
nitrogen oxides) may be generated by thermal decomposition.[2][5][6]

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) in pressure-
demand (MSHA/NIOSH approved or equivalent) and full protective gear.[5][6][9]

Accidental Release:

o Personal Precautions: Use proper personal protective equipment as indicated in Section 6.
Avoid dust formation and breathing vapors, mist, or gas.[1][2] Evacuate personnel to safe
areas and ensure adequate ventilation.[1][2][6]

e Environmental Precautions: Prevent the product from entering drains.[2][3]

e Containment and Cleanup: Vacuum or sweep up the material and place it into a suitable,
closed disposal container.[2][5][6] Use spark-proof tools and explosion-proof equipment if
necessary.[1]

Spill Response Workflow

The following diagram illustrates a logical workflow for responding to a 5-Nitrovanillin spill in a
laboratory setting.
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Caption: Workflow for handling a 5-Nitrovanillin chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [5-Nitrovanillin: A Comprehensive Technical Guide to
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b156571#5-nitrovanillin-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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